Cas no 2137606-31-4 (2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde)

• Product Name: 2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde
• CAS No: 2137606-31-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 6125044
• PubChem ID: 105442078
• Update Time: 2025-06-13

2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-745571
• 2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde
• 2137606-31-4

• Inchi： 1S/C11H10N2O/c1-8-11(6-12-13-8)10-5-3-2-4-9(10)7-14/h2-7H,1H3,(H,12,13)
• InChI Key： RZBZQIUFAMQVBN-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1C=NNC=1C

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde

Comprehensive Overview of 2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde (CAS No. 2137606-31-4): Properties, Applications, and Industry Trends

2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde (CAS No. 2137606-31-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic aldehyde combines a benzaldehyde moiety with a 3-methyl-1H-pyrazole ring, making it a versatile intermediate for synthesizing biologically active molecules. The compound's molecular formula is C₁₁H₁₀N₂O, with a molecular weight of 186.21 g/mol, and it typically appears as a light yellow to white crystalline powder under standard conditions.

Recent studies highlight the growing demand for pyrazole-containing compounds in drug discovery, particularly for their potential as kinase inhibitors and anti-inflammatory agents. Researchers are actively exploring 2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde as a building block for small molecule therapeutics, with particular interest in its application for cancer research and metabolic disorder treatments. The compound's aldehyde functional group allows for diverse chemical modifications, enabling the creation of novel derivatives with tailored biological activities.

The synthesis of CAS 2137606-31-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being applied to its production, addressing industry concerns about sustainable synthesis and environmental impact. Analytical characterization of this compound includes HPLC, NMR spectroscopy, and mass spectrometry to verify its structural integrity and purity, which is crucial for research applications.

In material science, 2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde shows promise as a precursor for functional materials, particularly in the development of organic semiconductors and coordination polymers. Its ability to form stable complexes with transition metals makes it valuable for creating catalysts and sensor materials. The compound's photophysical properties are also under investigation for potential applications in optoelectronic devices.

Market trends indicate increasing interest in custom synthesis of CAS 2137606-31-4, driven by pharmaceutical companies and academic institutions. Suppliers are responding to this demand by offering the compound in various quantities, from milligram-scale for initial research to kilogram quantities for process development. Proper storage conditions (typically 2-8°C in airtight containers) and handling protocols are essential to maintain the compound's stability over time.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde, particularly in the areas of kinase inhibition and GPCR modulation. This reflects the compound's importance in current medicinal chemistry strategies. Researchers are particularly interested in its potential for addressing drug resistance challenges in various therapeutic areas.

Quality control standards for 2137606-31-4 continue to evolve, with increasing emphasis on impurity profiling and structural confirmation techniques. Advanced analytical methods such as LC-MS and 2D NMR are being employed to ensure batch-to-batch consistency, which is critical for reproducible research results. The compound's solubility characteristics (typically soluble in DMSO, methanol, and dichloromethane) make it suitable for various biological assay systems.

Future research directions for 2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde include exploration of its structure-activity relationships and optimization of synthetic routes for improved atom economy. The compound's role in combinatorial chemistry and high-throughput screening platforms is expected to expand as researchers seek novel bioactive molecules. Continued investigation into its metabolic stability and pharmacokinetic properties will further define its potential in drug development pipelines.

From a regulatory perspective, CAS 2137606-31-4 is currently not classified under any restrictive categories, making it accessible for research purposes worldwide. However, researchers should stay informed about evolving chemical safety guidelines and laboratory best practices when working with this compound. Proper risk assessment and waste disposal procedures should always be followed in accordance with institutional policies.

The global market for pyrazole derivatives like 2-(3-methyl-1H-pyrazol-4-yl)benzaldehyde is projected to grow significantly, driven by increasing R&D investment in targeted therapies and precision medicine. This compound's versatility positions it as a valuable tool for chemists exploring new structure-activity relationships in medicinal chemistry programs. As synthetic methodologies advance, we anticipate seeing more efficient routes to this important chemical building block.